VU590 Dihydrochloride
VU590 Dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
313505-85-0
VCID:
VC0148680
InChI:
InChI=1S/C24H32N4O7.2ClH/c29-27(30)23-5-1-21(2-6-23)19-25-9-13-33-14-10-26(12-16-35-18-17-34-15-11-25)20-22-3-7-24(8-4-22)28(31)32;;/h1-8H,9-20H2;2*1H
SMILES:
C1COCCN(CCOCCOCCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)[N+](=O)[O-].Cl.Cl
Molecular Formula:
C24H34Cl2N4O7
Molecular Weight:
561.457
VU590 Dihydrochloride
CAS No.: 313505-85-0
Reference Standards
VCID: VC0148680
Molecular Formula: C24H34Cl2N4O7
Molecular Weight: 561.457
CAS No. | 313505-85-0 |
---|---|
Product Name | VU590 Dihydrochloride |
Molecular Formula | C24H34Cl2N4O7 |
Molecular Weight | 561.457 |
IUPAC Name | 7,13-bis[(4-nitrophenyl)methyl]-1,4,10-trioxa-7,13-diazacyclopentadecane;dihydrochloride |
Standard InChI | InChI=1S/C24H32N4O7.2ClH/c29-27(30)23-5-1-21(2-6-23)19-25-9-13-33-14-10-26(12-16-35-18-17-34-15-11-25)20-22-3-7-24(8-4-22)28(31)32;;/h1-8H,9-20H2;2*1H |
Standard InChIKey | FRYYSUBAHIUBNJ-UHFFFAOYSA-N |
SMILES | C1COCCN(CCOCCOCCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)[N+](=O)[O-].Cl.Cl |
Synonyms | 7,13-bis(4-nitrobenzyl)-1,4,10-trioxa-7,13-diazacyclopentadecane Dihydrochloride; ML-111; CID-4536383 |
PubChem Compound | 71433535 |
Last Modified | Nov 11 2021 |
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